Cas no 1262004-64-7 (5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol)

5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol is a specialized aromatic compound featuring a methylsulfonylphenyl group and a trifluoromethoxy-substituted phenol moiety. Its unique structure imparts advantageous properties, including enhanced stability and reactivity, making it valuable in pharmaceutical and agrochemical research. The methylsulfonyl group contributes to electron-withdrawing effects, while the trifluoromethoxy substituent improves lipophilicity and metabolic resistance. This compound is particularly useful as an intermediate in synthesizing bioactive molecules, where its structural motifs can influence binding affinity and selectivity. Its well-defined chemical profile ensures consistency in applications requiring precise molecular modifications. Suitable for controlled reactions, it offers researchers a reliable building block for developing novel compounds with potential therapeutic or agricultural applications.
5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol structure
1262004-64-7 structure
Product Name:5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol
CAS No:1262004-64-7
MF:C14H11F3O4S
MW:332.294953584671
MDL:MFCD18316430
CID:2768826
PubChem ID:53222153
Update Time:2025-05-28

5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol Chemical and Physical Properties

Names and Identifiers

    • 5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol, 95%
    • 1262004-64-7
    • 4'-(Methanesulfonyl)-5-(trifluoromethoxy)[1,1'-biphenyl]-3-ol
    • DTXSID00686727
    • MFCD18316430
    • 5-(4-METHYLSULFONYLPHENYL)-3-TRIFLUOROMETHOXYPHENOL
    • 5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol
    • MDL: MFCD18316430
    • Inchi: 1S/C14H11F3O4S/c1-22(19,20)13-4-2-9(3-5-13)10-6-11(18)8-12(7-10)21-14(15,16)17/h2-8,18H,1H3
    • InChI Key: UNYANWZOPUSBHW-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC(=CC=1)C1C=C(C=C(C=1)OC(F)(F)F)O)(=O)=O

Computed Properties

  • Exact Mass: 332.03301449Da
  • Monoisotopic Mass: 332.03301449Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 72Ų

5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB322638-5 g
5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol, 95%; .
1262004-64-7 95%
5 g
€1,159.00 2023-07-19
abcr
AB322638-5g
5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol, 95%; .
1262004-64-7 95%
5g
€1159.00 2025-04-21
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